N,2-dicyclopentylacetamide
Overview
Description
N,2-dicyclopentylacetamide (DPA) is a chemical compound that belongs to the class of tertiary amides. It has been extensively studied in the field of medicinal chemistry due to its potential therapeutic properties. DPA is known to exhibit analgesic, anti-inflammatory, and anticonvulsant effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of N,2-dicyclopentylacetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. N,2-dicyclopentylacetamide is thought to enhance GABAergic neurotransmission, leading to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
N,2-dicyclopentylacetamide has been shown to exhibit analgesic, anti-inflammatory, and anticonvulsant effects in animal models. It has also been shown to have a low toxicity profile, making it a promising candidate for the development of new drugs. N,2-dicyclopentylacetamide has been shown to have a half-life of around 4 hours in rats, indicating that it has a relatively short duration of action.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,2-dicyclopentylacetamide is its low toxicity profile, making it a safe candidate for the development of new drugs. However, one of the limitations of N,2-dicyclopentylacetamide is its relatively short duration of action, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N,2-dicyclopentylacetamide. One potential direction is the development of new drugs based on the structure of N,2-dicyclopentylacetamide. Another potential direction is the study of the mechanism of action of N,2-dicyclopentylacetamide in more detail, which may lead to the development of more effective drugs. Additionally, the potential use of N,2-dicyclopentylacetamide in the treatment of other neurological disorders, such as anxiety and depression, could be explored. Overall, the study of N,2-dicyclopentylacetamide has the potential to lead to the development of new drugs with improved therapeutic properties.
Synthesis Methods
The synthesis of N,2-dicyclopentylacetamide involves the reaction of cyclopentanone with cyclopentylamine in the presence of acetic anhydride. The resulting product is purified by recrystallization to obtain pure N,2-dicyclopentylacetamide. The yield of the synthesis process is typically around 60-70%.
Scientific Research Applications
N,2-dicyclopentylacetamide has been extensively studied in the field of medicinal chemistry due to its potential therapeutic properties. It has been shown to exhibit analgesic, anti-inflammatory, and anticonvulsant effects in animal models. N,2-dicyclopentylacetamide has also been studied for its potential use in the treatment of neuropathic pain and epilepsy.
properties
IUPAC Name |
N,2-dicyclopentylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO/c14-12(9-10-5-1-2-6-10)13-11-7-3-4-8-11/h10-11H,1-9H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYJGFNMLVHAYQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)NC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-dicyclopentylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-(azetidine-1-carbonyl)phenyl]methyl]acetamide](/img/structure/B7475016.png)
![N-[(2-fluorophenyl)methyl]-N,2,2-trimethylpropanamide](/img/structure/B7475036.png)
![6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-[3-(methoxymethyl)phenyl]methanone](/img/structure/B7475060.png)
